Cas no 54656-47-2 (1-O-Methyljatamanin D)

• Product Name: 1-O-Methyljatamanin D
• CAS No: 54656-47-2
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1080627
• PubChem ID: 124708169
• Update Time: 2025-04-20

1-O-Methyljatamanin D Chemical and Physical Properties

Names and Identifiers

• 1-O-Methyljatamanin D
• (1R,3S,4S,6S,7S,8R)-8-methoxy-3-methyl-10-methylidene-2,9-dioxatricyclo[4.3.1.03,7]decan-4-ol
• AKOS032962668
• 54656-47-2

• Inchi： 1S/C11H16O4/c1-5-6-4-7(12)11(2)8(6)10(13-3)14-9(5)15-11/h6-10,12H,1,4H2,2-3H3/t6-,7+,8-,9+,10-,11-/m1/s1
• InChI Key： JOARLHBRILUKFM-UATFONFRSA-N
• SMILES： O1[C@H]2C(=C)[C@H]3C[C@@H]([C@]1(C)[C@H]3[C@H](OC)O2)O

Computed Properties

• Exact Mass: 212.10500
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 311.1±42.0 °C at 760 mmHg
• Flash Point: 142.0±27.9 °C
• Solubility: Slightly soluble (21 g/l) (25 º C),
• PSA: 47.92000
• LogP: 0.65730
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-O-Methyljatamanin D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether